The exceptionally rapid stereomutation of a bicyclo[2,1,0]pentane

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29690000761

Abstract

endo-syn-1,7,8,9-Tetrachloro-10,10-dimethoxytetracyclo[5,2,1,02,603,5]dec-8-ene (II), obtained by photolysis of diazanorbornane derivative (III), isomerises unexpectedly easily into the endo-anti-isomer (I).

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